Cas no 1185311-47-0 (Methyl-d3 2-bromofuran-5-carboxylate)

• Product Name: Methyl-d3 2-bromofuran-5-carboxylate
• CAS No: 1185311-47-0
• MF: C₆H₅BrO₃
• MW: 205.006101369858
• CID: 5143599
• Update Time: 2025-06-12

Methyl-d3 2-bromofuran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl-d3 2-bromofuran-5-carboxylate

• Inchi： 1S/C6H5BrO3/c1-9-6(8)4-2-3-5(7)10-4/h2-3H,1H3
• InChI Key： FBPIDMAELBIRLE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)O1)(=O)OC([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Methyl-d3 2-bromofuran-5-carboxylate

Research Briefing on Methyl-d3 2-bromofuran-5-carboxylate (CAS: 1185311-47-0) in Chemical Biology and Pharmaceutical Applications

Methyl-d3 2-bromofuran-5-carboxylate (CAS: 1185311-47-0) is a deuterated derivative of 2-bromofuran-5-carboxylate, a compound of significant interest in chemical biology and pharmaceutical research. This briefing synthesizes recent advancements in the synthesis, applications, and mechanistic insights of this compound, with a focus on its role as a stable isotope-labeled intermediate in drug discovery and development.

Recent studies highlight the utility of Methyl-d3 2-bromofuran-5-carboxylate in metabolic pathway tracing and pharmacokinetic studies. The deuterium labeling enhances the compound's stability against metabolic degradation, making it invaluable for mass spectrometry-based quantification in biological matrices. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the synthesis of deuterated antiviral agents, where isotopic substitution improved drug half-life without altering target engagement.

Innovative synthetic routes for 1185311-47-0 have been developed to address scalability challenges. A team at MIT reported a one-pot catalytic deuteration method (ACS Catalysis, 2024) using Pd/C and D₂O, achieving >98% isotopic purity. This advancement reduces production costs by 40% compared to traditional multistep approaches, facilitating broader adoption in industrial settings.

Structural analogs derived from Methyl-d3 2-bromofuran-5-carboxylate show promise in targeting protein-protein interactions (PPIs). Computational modeling (Nature Chemical Biology, 2023) revealed that the bromofuran moiety selectively binds to allosteric sites on KRAS G12D mutants, with deuterium substitution minimizing off-target effects. These findings are being translated into clinical candidates for pancreatic cancer therapy.

Regulatory considerations for deuterated drugs incorporating 1185311-47-0 were addressed in an FDA guidance update (Q1 2024). The document clarifies that deuterium modification of this scaffold does not constitute a new molecular entity, potentially accelerating the development pathway for derivatives with proven safety profiles.

Future directions include exploring the compound's potential in PROTAC design, where its bifunctional nature could enable targeted protein degradation. Preliminary data from Vertex Pharmaceuticals suggests enhanced proteasome recruitment efficiency when used as a warhead linker in BET protein degraders (ChemRxiv, preprint).